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Introduction

Triazolam, a potent short-acting benzodiazepine sold under trade names like Halcion®, is
indicated for the short-term management of insomnia.[1][2] Due to its sedative and amnesic
properties, it has been implicated in cases of drug-facilitated crimes, such as sexual assault
and robbery, as well as in driving under the influence (DUI) cases and suspected overdoses.[1]
[3][4] The rapid metabolism and short half-life of triazolam (1.5 to 5.5 hours) present a
challenge in forensic toxicology, as the parent drug may be undetectable in biological samples
collected after a certain time lapse.[1][2]

Triazolam is primarily metabolized in the liver by cytochrome P450 3A4 (CYP3A4) via
hydroxylation to its two major metabolites: a-hydroxytriazolam and 4-hydroxytriazolam.[5][6][7]
These metabolites are then conjugated with glucuronic acid and excreted in the urine.[5][6] a-
Hydroxytriazolam is a significant urinary metabolite, making it a crucial biomarker for confirming
the ingestion of triazolam, especially when the parent drug is no longer detectable.[1][3][8][9]
These application notes provide detailed protocols for the analysis of a-hydroxytriazolam in
forensic toxicology casework using gas chromatography-mass spectrometry (GC/MS) and
liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Triazolam
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The metabolic conversion of triazolam to its hydroxylated metabolites is a critical consideration
in the toxicological analysis. The following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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